Cas no 40725-89-1 (2-(4-aminopyrrolo[2,3-d]pyrimidin-7-yl)-5-(hydroxymethyl)oxolan-3-ol)

2-(4-aminopyrrolo[2,3-d]pyrimidin-7-yl)-5-(hydroxymethyl)oxolan-3-ol structure
40725-89-1 structure
Product Name:2-(4-aminopyrrolo[2,3-d]pyrimidin-7-yl)-5-(hydroxymethyl)oxolan-3-ol
CAS No:40725-89-1
MF:C11H14N4O3
MW:250.253861904144
CID:883181
PubChem ID:97454
Update Time:2025-04-19

2-(4-aminopyrrolo[2,3-d]pyrimidin-7-yl)-5-(hydroxymethyl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(4-aminopyrrolo[2,3-d]pyrimidin-7-yl)-5-(hydroxymethyl)oxolan-3-ol
    • 3'-Deoxytubercidin
    • 3'-Deoxy-tubercidin
    • 5'-deoxy-5'-(methylthio)tubercidin
    • 7-CH-5'-AMP SODIUM SALT
    • 7-deaza-[5']adenylic acid
    • 7-DEAZAADENOSINE-5'-O-MONOPHOSPHATE SODIUM SALT
    • tubercidin 5'-monophosphate
    • tubercidin 5'-phosphate
    • tubercidin-5-monophosphate
    • TUBERCIDIN-5'-O-MONOPHOSPHATE SODIUM SALT
    • Tubercidin-5'-phosphat
    • 7-(3-Deoxy-beta-D-erythro-pentofuranosyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
    • NSC 124154
    • Inchi: 1S/C11H14N4O3/c12-9-7-1-2-15(10(7)14-5-13-9)11-8(17)3-6(4-16)18-11/h1-2,5-6,8,11,16-17H,3-4H2,(H2,12,13,14)/t6-,8+,11+/m0/s1
    • InChI Key: GAKDEQRUZQIUER-FMTFEUNWSA-N
    • SMILES: O1[C@H](CO)C[C@H]([C@@H]1N1C=CC2=C(N)N=CN=C12)O

Computed Properties

  • Exact Mass: 250.10672
  • Monoisotopic Mass: 250.10659032g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • Density: 1.75±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (4.8 g/l) (25 º C),
  • PSA: 106.42
  • LogP: 0.23540
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